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Compound of Interest

Compound Name: Antibiotic PF 1052

Cat. No.: B605518 Get Quote

This technical guide provides an in-depth overview of the early research on the antibiotic

PF1052. It is intended for researchers, scientists, and drug development professionals

interested in the initial discovery, characterization, and biological activities of this compound.

The information is compiled from early publications and foundational studies that first identified

and described PF1052.

Introduction
PF1052 is a tetramic acid-containing natural product first described as having antimicrobial

properties.[1] It was later identified in a screen of a fungal extract library as a potent and

specific inhibitor of neutrophil migration.[1][2] This discovery has positioned PF1052 as a

molecule of interest for research into anti-inflammatory therapeutics. Unlike many anti-

inflammatory agents, PF1052 does not appear to induce apoptosis in neutrophils at effective

concentrations and may even have a pro-survival effect at lower concentrations.[3][4]

Isolation and Structure
PF1052 was originally isolated from the fermentation broth of the fungus Phoma sp..[1] It is

structurally similar to another natural product, spylidone, but exhibits distinct biological

activities.[1] While the seminal publications detailing the full isolation protocol and structure

elucidation are not readily available in the public domain, the structure of PF1052 has been

confirmed as a tetramic acid derivative.[1]
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Biological Activity
The primary biological activity of interest for PF1052 in early studies is its specific inhibition of

neutrophil migration. It has been shown to be effective at concentrations as low as 2 µM.[1]

Quantitative Data
While early reports classify PF1052 as an antibiotic with antimicrobial properties,

comprehensive quantitative data on its Minimum Inhibitory Concentrations (MICs) against a

broad range of microbial species are not available in the reviewed literature. The primary focus

of the cited early research was on its anti-inflammatory and neutrophil-modulating effects.

Activity Test System
Effective

Concentration
Reference

Neutrophil Migration

Inhibition

Transgenic Zebrafish

Larvae
2 µM [1]

Macrophage Migration
Transgenic Zebrafish

Larvae
No significant effect [1][4]

Human Neutrophil

Apoptosis
In vitro culture

No induction, may

promote survival at

low concentrations

[3][4]

Mechanism of Action
Early investigations into the mechanism of action of PF1052 revealed that it acts independently

of the well-established PI3K/AKT signaling pathway, a key regulator of neutrophil chemotaxis.

[1][3] Studies have shown that PF1052 does not inhibit the activation of PI3K at the plasma

membrane and does not block the downstream phosphorylation of AKT in human neutrophils.

[3][5] This suggests that PF1052 may act on a novel or parallel pathway to control neutrophil

migration.

Signaling Pathway Diagram
The following diagram illustrates the current understanding of PF1052's position relative to the

PI3K/AKT signaling pathway in the context of neutrophil migration.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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